![molecular formula C8H7Cl3S B14349875 1-Methyl-2-[(trichloromethyl)sulfanyl]benzene CAS No. 91912-07-1](/img/structure/B14349875.png)
1-Methyl-2-[(trichloromethyl)sulfanyl]benzene
Overview
Description
1-Methyl-2-[(trichloromethyl)sulfanyl]benzene is an organic compound with the molecular formula C8H7Cl3S It consists of a benzene ring substituted with a methyl group and a trichloromethylsulfanyl group
Preparation Methods
Synthetic Routes and Reaction Conditions
1-Methyl-2-[(trichloromethyl)sulfanyl]benzene can be synthesized through electrophilic aromatic substitution reactions. One common method involves the reaction of 1-methyl-2-bromobenzene with trichloromethylsulfanyl chloride in the presence of a catalyst such as aluminum chloride. The reaction typically occurs under anhydrous conditions to prevent hydrolysis of the reactants .
Industrial Production Methods
Industrial production of this compound may involve large-scale electrophilic aromatic substitution reactions using optimized reaction conditions to maximize yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process .
Chemical Reactions Analysis
Types of Reactions
1-Methyl-2-[(trichloromethyl)sulfanyl]benzene undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form sulfoxides and sulfones.
Reduction: Reduction reactions can convert the trichloromethyl group to a methyl group.
Substitution: Electrophilic aromatic substitution reactions can introduce different substituents onto the benzene ring.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.
Substitution: Catalysts like aluminum chloride or iron are employed in substitution reactions.
Major Products Formed
Oxidation: Sulfoxides and sulfones.
Reduction: Methyl-substituted benzene derivatives.
Substitution: Various substituted benzene derivatives depending on the electrophile used.
Scientific Research Applications
1-Methyl-2-[(trichlor
Properties
CAS No. |
91912-07-1 |
|---|---|
Molecular Formula |
C8H7Cl3S |
Molecular Weight |
241.6 g/mol |
IUPAC Name |
1-methyl-2-(trichloromethylsulfanyl)benzene |
InChI |
InChI=1S/C8H7Cl3S/c1-6-4-2-3-5-7(6)12-8(9,10)11/h2-5H,1H3 |
InChI Key |
OSEVDNGCJCMJEH-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=CC=C1SC(Cl)(Cl)Cl |
Origin of Product |
United States |
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